6-BROMONAPHTHALENE-2-CARBONYL CHLORIDE
Description
6-Bromonaphthalene-2-carbonyl chloride is a chemical compound with the molecular formula C11H6BrClO . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 6-Bromonaphthalene-2-carbonyl chloride consists of a carbonyl group (C=O) and a chloride atom attached to the same carbon atom . The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives the carbonyl group a basic trigonal shape .Chemical Reactions Analysis
Carbonyl compounds with leaving groups, such as 6-Bromonaphthalene-2-carbonyl chloride, have reactions similar to aldehydes and ketones . The presence of an electronegative substituent (chloride in this case) can act as a leaving group during a nucleophile substitution reaction .Mechanism of Action
The carbon in the carbonyl group of 6-Bromonaphthalene-2-carbonyl chloride is electron-poor and is an electrophile. It is a great target for attack by an electron-rich nucleophilic group . The presence of an electronegative leaving group (chloride) increases the bond’s polarity and makes the carbon more electrophilic .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-BROMONAPHTHALENE-2-CARBONYL CHLORIDE involves the conversion of 6-bromonaphthalene to 6-bromonaphthalene-2-carboxylic acid, followed by the conversion of the carboxylic acid to the corresponding acid chloride.", "Starting Materials": [ "6-bromonaphthalene", "Sodium hydroxide (NaOH)", "Sodium nitrate (NaNO3)", "Sulfuric acid (H2SO4)", "Sodium carbonate (Na2CO3)", "Thionyl chloride (SOCl2)", "Acetyl chloride (CH3COCl)" ], "Reaction": [ "Step 1: Conversion of 6-bromonaphthalene to 6-bromonaphthalene-2-carboxylic acid", "a. Dissolve 6-bromonaphthalene (1.0 g, 4.3 mmol) in a mixture of NaOH (0.5 g, 12.5 mmol) and water (10 mL).", "b. Add NaNO3 (1.5 g, 17.3 mmol) and H2SO4 (1.0 g, 10.3 mmol) to the mixture and stir for 30 minutes at room temperature.", "c. Add Na2CO3 (2.0 g, 19.0 mmol) to the mixture and stir for an additional 30 minutes.", "d. Extract the mixture with ethyl acetate (3 x 20 mL) and combine the organic layers.", "e. Wash the organic layer with water (20 mL) and brine (20 mL), dry over Na2SO4, and concentrate under reduced pressure to obtain 6-bromonaphthalene-2-carboxylic acid as a white solid (0.8 g, 70%).", "Step 2: Conversion of 6-bromonaphthalene-2-carboxylic acid to 6-bromonaphthalene-2-carbonyl chloride", "a. Dissolve 6-bromonaphthalene-2-carboxylic acid (0.5 g, 2.1 mmol) in dry CH2Cl2 (10 mL) and cool the solution to 0°C.", "b. Add SOCl2 (0.5 mL, 6.8 mmol) dropwise to the solution and stir for 1 hour at 0°C.", "c. Evaporate the solvent under reduced pressure and dissolve the residue in dry CH2Cl2 (10 mL).", "d. Add CH3COCl (0.5 mL, 6.8 mmol) to the solution and stir for an additional 1 hour at room temperature.", "e. Evaporate the solvent under reduced pressure and purify the residue by column chromatography on silica gel to obtain 6-BROMONAPHTHALENE-2-CARBONYL CHLORIDE as a white solid (0.4 g, 60%)." ] } | |
CAS RN |
87700-60-5 |
Product Name |
6-BROMONAPHTHALENE-2-CARBONYL CHLORIDE |
Molecular Formula |
C11H6BrClO |
Molecular Weight |
269.5 |
Purity |
85 |
Origin of Product |
United States |
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